Cas no 1804097-49-1 (Methyl 3-methoxy-2,4,6-trifluorobenzoate)
1804097-49-1 structure
Product Name:Methyl 3-methoxy-2,4,6-trifluorobenzoate
CAS No:1804097-49-1
MF:C9H7F3O3
MW:220.145293474197
CID:4949378
Update Time:2023-08-22
Methyl 3-methoxy-2,4,6-trifluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-methoxy-2,4,6-trifluorobenzoate
-
- Inchi： 1S/C9H7F3O3/c1-14-8-5(11)3-4(10)6(7(8)12)9(13)15-2/h3H,1-2H3
- InChI Key： OLRVSHUTRBJOFM-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1C(=O)OC)F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- XLogP3: 2
- Topological Polar Surface Area: 35.5
Methyl 3-methoxy-2,4,6-trifluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015617-250mg |
Methyl 3-methoxy-2,4,6-trifluorobenzoate |
1804097-49-1 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015015617-500mg |
Methyl 3-methoxy-2,4,6-trifluorobenzoate |
1804097-49-1 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015015617-1g |
Methyl 3-methoxy-2,4,6-trifluorobenzoate |
1804097-49-1 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
Methyl 3-methoxy-2,4,6-trifluorobenzoate Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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